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Compound of Interest

Compound Name: 4-Methyltridecane

CAS No.: 26730-12-1

Cat. No.: B123080 Get Quote

Executive Summary & Core Directive
4-Methyltridecane (CAS: 26730-12-1) is a branched C14 alkane often utilized as a

pheromone standard, biomarker, or specialized non-polar solvent.[1] While it is not a highly

reactive functionalized molecule, its disposal requires strict adherence to hydrophobic organic

solvent protocols.[1]

The Golden Rule: Never dispose of 4-Methyltridecane down the sanitary sewer.[1] Its low

water solubility and specific gravity (<1.[1]0) cause phase separation, leading to trap

accumulation and violation of EPA Clean Water Act mandates.

This guide outlines a self-validating disposal workflow designed to integrate seamlessly with

your laboratory’s existing solvent waste streams.

Chemical Profile & Risk Assessment
To manage waste effectively, one must understand the physical properties driving the hazard.

4-Methyltridecane is a combustible liquid with significant aspiration hazards.[1][2]

Physicochemical Data Table
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Property Value Operational Implication

Molecular Formula C₁₄H₃₀
Saturated hydrocarbon;

chemically stable.[1]

Flash Point ~79°C (174°F)

Combustible (Class 4). High

flash point reduces immediate

explosion risk compared to

hexanes, but it still supports

combustion.[1]

Boiling Point ~234–236°C
Low volatility; residues persist

on surfaces/glassware.[1]

Density 0.76 g/mL

Floats on water. Water is

ineffective for fire suppression;

use dry chemical/foam.[1]

Water Solubility Negligible

Phase Separator. Will form an

oily slick in aqueous waste

streams.[1]

GHS Hazards H304, H227, H413
Aspiration hazard; Aquatic

toxicity.[1]

Expert Insight: Although the flash point (>60°C) technically exempts pure 4-Methyltridecane

from the federal RCRA "Ignitable" (D001) characteristic, best practice dictates managing it

within the flammable/combustible organic solvent stream to ensure destruction via fuel blending

incineration.[1]

Pre-Disposal: The Segregation Logic[1]
A self-validating system relies on preventing errors before they occur.[1] Segregation is the

primary control point.[1]
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Compatibility Matrix
✅ Compatible: Hexanes, Heptane, Toluene, Ethyl Acetate, Mineral Oil.[1]

❌ Incompatible: Concentrated Nitric Acid, Perchlorates, Permanganates (Strong Oxidizers).

[1]

⚠️ Conditional: Halogenated solvents (DCM, Chloroform).[1] Technically chemically

compatible, but mixing increases disposal costs significantly.[1] Keep separate if possible.

The "Non-Halogenated" Rule
4-Methyltridecane contains no chlorine, bromine, or fluorine.[1]

Action: Segregate into the Non-Halogenated Organic waste stream.

Reasoning: Non-halogenated streams are often used for "fuel blending" (energy recovery) at

cement kilns, a cost-effective and sustainable disposal method.[1] Contaminating this with

halogens forces the waste into high-temperature incineration, which is costlier.[1]

Step-by-Step Disposal Protocol
Phase 1: Waste Collection[1]

Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass containers.[1]

Avoid low-grade plastics that may swell upon long-term exposure to alkanes.[1]

Labeling: Apply a hazardous waste label immediately upon the first drop of waste generation.

[1]

Constituents: Write "4-Methyltridecane" (do not use abbreviations).

Hazard Checkbox: Mark "Flammable/Combustible" and "Toxic" (due to aspiration/aquatic

toxicity).[1]

Phase 2: Transfer & Bulking[1]
PPE: Nitrile gloves (standard thickness is sufficient for incidental splash), safety glasses, and

a flame-resistant lab coat.[1]
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Fume Hood: Perform all transfers inside a certified chemical fume hood.

Grounding: If bulking large volumes (>4L) into a drum, attach a grounding strap to prevent

static discharge, despite the higher flash point.[1]

Phase 3: Rinsing Glassware
Because 4-Methyltridecane is oily and non-volatile:[1]

First Rinse: Rinse the dirty glassware with a small volume of Acetone or Hexane.[1]

Disposal: Pour this rinseate into the same organic waste container as the 4-
Methyltridecane.

Final Wash: Wash glassware with soap and water only after the organic residue has been

solvated and removed.[1]

Visual Workflow: Decision Logic
The following diagram illustrates the critical decision nodes for disposing of 4-Methyltridecane,

ensuring compliance and safety.
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Figure 1: Decision tree for segregating 4-Methyltridecane waste based on mixture

composition.

Emergency Contingencies
Spills (Small Scale < 500 mL)

Isolate: Alert nearby personnel. Remove ignition sources (Bunsen burners, hot plates).[1]

Absorb: Do not use water.[1] Use clay-based absorbents (kitty litter), vermiculite, or

polypropylene pads.[1]

Clean: Collect absorbed material into a sealable bag or bucket.[1] Label as "Debris

contaminated with 4-Methyltridecane."[1]

Ventilate: Allow the fume hood to run to clear any heavy vapors.[1]

Fire
Extinguishing Media: Dry chemical, CO₂, or alcohol-resistant foam.[1]

Warning: Water spray may be ineffective and spread the fire because the alkane will float on

top of the water layer.[1]

Regulatory & Compliance Codes
When filling out waste manifests, use the following guidelines. Note that state regulations (e.g.,

California, Massachusetts) may be stricter than federal codes.

RCRA Code (Federal):

If pure: None (Non-Regulated Waste) unless it exhibits ignitability (Flash Point <60°C).[1]

Since FP is ~79°C, it is technically not D001.[1]

However, if mixed with standard solvents (Acetone, Ethanol): D001 (Ignitable).[1]

Best Practice: Classify as Class 3 Flammable/Combustible Liquid for transport to ensure

proper handling by the disposal vendor.[1]
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TSCA: 4-Methyltridecane is listed on the TSCA inventory.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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